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Compound of Interest

Compound Name: Negletein

Cat. No.: B1678014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis of Negletein, a flavonoid of growing interest for its diverse biological activities. This
document is intended to serve as a core resource for researchers, scientists, and professionals
involved in drug discovery and development.

Chemical Structure of Negletein

Negletein, a polyoxygenated flavone, is chemically known as 5,6-dihydroxy-7-methoxy-2-
phenyl-4H-chromen-4-one.[1][2][3] It is a member of the flavonoid family of natural compounds.
[2] The molecular formula of Negletein is C16H1205, and its molecular weight is
approximately 284.26 g/mol .[2] Synonyms for Negletein include 5,6-Dihydroxy-7-
methoxyflavone and 7-O-Methylbaicalein.[2][3] The crystal structure of Negletein has been
reported, providing detailed insights into its three-dimensional conformation.[1]
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Identifier Value Source

5,6-dihydroxy-7-methoxy-2-
IUPAC Name [2]
phenylchromen-4-one

Molecular Formula C16H1205 [21[31[4]
Molecular Weight 284.26 g/mol [2]
CAS Number 29550-13-8 [2]

5,6-Dihydroxy-7-
Synonyms methoxyflavone, 7-O- [2][3]
Methylbaicalein

Synthesis of Negletein

Several synthetic routes to Negletein have been reported, offering different strategies for its
preparation in a laboratory setting.

Synthesis from Baicalin

A convenient one-pot method for synthesizing Negletein starts from baicalin.[5] This approach
involves the esterification of baicalin followed by treatment with a reducing agent.[5]

Experimental Protocol:
« Esterification: Baicalin is catalyzed by concentrated sulfuric acid (H2S0O4) in methanol.[5]

e Reduction: The resulting intermediate is then treated with excess sodium borohydride
(NaBH4) to yield Negletein.[5]

This method is noted for its efficiency and provides a straightforward route to Negletein.[5]

Synthesis from Crysin

Another reported synthesis of Negletein begins with crysin, an easily accessible flavone.[6]
This convergent synthesis also yields other polyoxygenated flavones like mosloflavone and
baicalein.[6] The core of this method involves a bromination/methoxylation procedure followed
by a base-induced Wesley-Moser type rearrangement.[6]
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Experimental Protocol:

A detailed protocol for a similar demethylation approach to yield a related compound is
described, which can be adapted. For the synthesis of Negletein from a trimethoxy precursor:

e A solution of 5,6,7-trimethoxybaicalein (600 mg, 1.9 mmol) in 47% hydrobromic acid (30 ml)
and glacial acetic acid (45 ml) is refluxed overnight.[1]

e The reaction mixture is then poured into ice-water (200 ml).[1]

e The resulting precipitate is filtered off, washed with water, and recrystallized from ethanol
(100 ml) to furnish a pale-yellow precipitate of Negletein.[1]

This method resulted in a 74% vyield.[1]

Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Negletein starting
from a suitable precursor.
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Caption: A generalized workflow for the chemical synthesis of Negletein.

Biological Activities and Signaling

While this guide focuses on the chemical aspects of Negletein, it is worth noting its emerging
biological significance. Negletein has been shown to exhibit various biological activities. For
instance, derivatives of Negletein have been synthesized and investigated as potent
anticancer agents for acute myeloid leukemia, acting through the regulation of multiple
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signaling pathways.[7] However, a specific, well-defined signaling pathway for Negletein itself
is a subject of ongoing research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Negletein: A Technical Guide to its Chemical
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678014#chemical-structure-and-synthesis-of-
negletein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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